Cas no 875935-93-6 (2,2'-{Sulfanediylbis[(4-methyl-2,1-phenylene)oxy]}diacetic acid)

2,2'-{Sulfanediylbis[(4-methyl-2,1-phenylene)oxy]}diacetic acid structure
875935-93-6 structure
Product Name:2,2'-{Sulfanediylbis[(4-methyl-2,1-phenylene)oxy]}diacetic acid
CAS No:875935-93-6
MF:C18H18O6S
MW:362.396924495697
CID:2810354
PubChem ID:71405735
Update Time:2025-04-21

2,2'-{Sulfanediylbis[(4-methyl-2,1-phenylene)oxy]}diacetic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID70826370
    • 2,2'-{Sulfanediylbis[(4-methyl-2,1-phenylene)oxy]}diacetic acid
    • 875935-93-6
    • Inchi: 1S/C18H18O6S/c1-11-3-5-13(23-9-17(19)20)15(7-11)25-16-8-12(2)4-6-14(16)24-10-18(21)22/h3-8H,9-10H2,1-2H3,(H,19,20)(H,21,22)
    • InChI Key: XGQYCYWZENFFIB-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C=CC=1OCC(=O)O)C1C=C(C)C=CC=1OCC(=O)O

Computed Properties

  • Exact Mass: 362.08240946Da
  • Monoisotopic Mass: 362.08240946Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 118Ų
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